Cas no 412029-31-3 (1H-Indole-6,7-diol (9CI))

1H-Indole-6,7-diol (9CI) structure
1H-Indole-6,7-diol (9CI) structure
Product Name:1H-Indole-6,7-diol (9CI)
CAS No:412029-31-3
MF:C8H7NO2
MW:149.146682024002
CID:1017524
PubChem ID:21243239
Update Time:2025-04-20

1H-Indole-6,7-diol (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-6,7-diol (9CI)
    • 1H-indole-6,7-diol
    • DTXSID00611574
    • 412029-31-3
    • SCHEMBL1875458
    • AKOS006332440
    • Inchi: 1S/C8H7NO2/c10-6-2-1-5-3-4-9-7(5)8(6)11/h1-4,9-11H
    • InChI Key: NLCITBUDQXHLLX-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC2C=CNC=21)O

Computed Properties

  • Exact Mass: 149.047678466g/mol
  • Monoisotopic Mass: 149.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 56.2Ų
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